Cas no 566198-37-6 (3-(6-Carboxypyridin-2-yl)benzaldehyde)
566198-37-6 structure
Product Name:3-(6-Carboxypyridin-2-yl)benzaldehyde
CAS No:566198-37-6
MF:C13H9NO3
MW:227.215463399887
MDL:MFCD18316837
CID:945675
PubChem ID:12028314
Update Time:2025-04-19
3-(6-Carboxypyridin-2-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(6-Carboxypyridin-2-yl)benzaldehyde
- 6-(3-formylphenyl)pyridine-2-carboxylic acid
- 3-(6-CARBOXY(PYRIDIN-2-YL))BENZALDEHYDE
-
- MDL: MFCD18316837
- Inchi: 1S/C13H9NO3/c15-8-9-3-1-4-10(7-9)11-5-2-6-12(14-11)13(16)17/h1-8H,(H,16,17)
- InChI Key: LTFYKXWXQGLZFN-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC(C2C=CC=C(C=O)C=2)=N1)=O
Computed Properties
- Exact Mass: 227.05800
- Monoisotopic Mass: 227.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 67.3Ų
Experimental Properties
- PSA: 67.26000
- LogP: 2.25930
3-(6-Carboxypyridin-2-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB323283-5 g |
6-(3-Formylphenyl)picolinic acid, 95%; . |
566198-37-6 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB323283-5g |
6-(3-Formylphenyl)picolinic acid, 95%; . |
566198-37-6 | 95% | 5g |
€1159.00 | 2025-04-17 |
3-(6-Carboxypyridin-2-yl)benzaldehyde Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
566198-37-6 (3-(6-Carboxypyridin-2-yl)benzaldehyde) Related Products
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- 1261929-53-6(6-(4-Cyanophenyl)picolinic acid)
- 6636-06-2(5-Phenyl-1H-pyrrole-2-carboxylic acid)
- 887982-30-1(6-(m-Tolyl)picolinic acid)
- 1261948-89-3(6-(4-Carboxyphenyl)picolinic acid)
- 845827-00-1([2,3-Bipyridine]-6-carboxylicacid(9CI))
- 1214327-06-6([2,4'-Bipyridine]-6-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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